Cas no 99902-71-3 (6-(4-acetylphenoxy)pyridine-3-carbonitrile)

• Product Name: 6-(4-acetylphenoxy)pyridine-3-carbonitrile
• CAS No: 99902-71-3
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 1992924
• PubChem ID: 514827
• Update Time: 2025-04-21

6-(4-acetylphenoxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-acetylphenoxy)pyridine-3-carbonitrile
• 3-pyridinecarbonitrile, 6-(4-acetylphenoxy)-
• DTXSID70244313
• CHEMBL136202
• 99902-71-3

• Inchi： 1S/C14H10N2O2/c1-10(17)12-3-5-13(6-4-12)18-14-7-2-11(8-15)9-16-14/h2-7,9H,1H3
• InChI Key： FZBSLZXPXHUBEM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CN=1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 238.074
• Monoisotopic Mass: 238.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 418.1°C at 760 mmHg
• Flash Point: 206.7°C
• Refractive Index: 1.604